Cas no 19923-09-2 ( )

structure
Chemical and Physical Properties
Names and Identifiers
-
- Ethyl (5-amino-1H-1,2,4-triazole-1-carbothioyl)carbamate
- 19923-09-2
- 1-carbethoxythiocarbamoyl-5-amino-1,2,4-triazole
- NSC-149004
- NSC149004
- DTXSID20404329
-
-
- Inchi: InChI=1S/C6H9N5O2S/c1-2-13-6(12)10-5(14)11-4(7)8-3-9-11/h3H,2H2,1H3,(H2,7,8,9)(H,10,12,14)
- InChI Key: IZHXLJVMXFNLIR-UHFFFAOYSA-N
- SMILES: CCOC(=O)NC(=S)N1C(=NC=N1)N
Computed Properties
- Exact Mass: 215.04787
- Monoisotopic Mass: 215.04769572g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 236
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 127Ų
- XLogP3: 1.1
Experimental Properties
- PSA: 95.06
Related Literature
-
Chuanchuan Fan,Ziyang Xu,Tengling Wu,Chunyan Cui,Yang Liu,Bo Liu,Jianhai Yang,Wenguang Liu Biomater. Sci., 2021,9, 5116-5126
-
Agnese Piovesan,Tim Van De Looverbosch,Pieter Verboven,Clement Achille,Cesar Parra Cabrera,Elodie Boller,Yin Cheng,Rob Ameloot,Bart Nicolai Lab Chip, 2020,20, 2403-2411
-
Xiaoxia Hu,Jing Dai,Jie Wang,Yaning Tan,Xiangdong Yang,Shuang Yang,Quan Yuan J. Mater. Chem. B, 2017,5, 6794-6800
-
Felcia Lai,Jonathan J. Du,Linda Váradi,Daniel Baker,Paul W. Groundwater,Jacob Overgaard,James A. Platts,David E. Hibbs Phys. Chem. Chem. Phys., 2016,18, 28802-28818
-
Jiale Huang,Mingyu Zhang,Jing Wang,Xijun Hu,Frank L. Y. Lam J. Mater. Chem. A, 2015,3, 789-796
-
R. J. Braham,A. T. Harris Phys. Chem. Chem. Phys., 2013,15, 12373-12385
-
Jifu Mao,Mahmoud Rouabhia,Saïd Elkoun RSC Adv., 2021,11, 16996-17006
-
Aamer Saeed,Syeda Abida Ejaz,Muddasar Shehzad,Sidra Hassan,Mariya al-Rashida,Jamshed Iqbal RSC Adv., 2016,6, 21026-21036
-
Yang Zhang,Qiong Chen,Yan Wang,Xujun Zheng,Haiying Wang,Fahe Cao,Andrew C.-H. Sue,Hao Li Chem. Commun., 2020,56, 11887-11890
-
Jun Zhou,Yanhua Lei,Chenghai Ma,Wenhua Lv,Na Li,Ying Wang,Hu Xu,Zhigang Zou Chem. Commun., 2017,53, 10536-10539
19923-09-2 ( ) Related Products
- 1806939-99-0(6-Chloro-4-(difluoromethyl)-2-iodopyridine-3-carbonyl chloride)
- 2171647-23-5(4-(3-amino-2,5-dimethylhexan-3-yl)oxan-4-ol)
- 209265-55-4(4-ethyl-4-methylpyrrolidin-2-one)
- 1261640-03-2(2-Amino-5-(2-(trifluoromethyl)phenyl)pyridine-3-acetonitrile)
- 73261-86-6(1-(6,7-Dichloroisoquinolin-2(1H)-yl)ethan-1-one)
- 900136-90-5(2-{4-(furan-2-carbonyl)piperazin-1-ylsulfonyl}-9,10-dihydroanthracene-9,10-dione)
- 2228833-31-4(4-(2-methyloxiran-2-yl)-3-(trifluoromethyl)pyridine)
- 1480178-23-1(1-({[(6-methoxypyridin-3-yl)methyl]amino}methyl)cyclopentan-1-ol)
- 123475-49-0(Butanedioic acid, 2-ethyl-, 1-(1,1-dimethylethyl) ester)
- 1428362-23-5(5-(1-{4-(benzyloxy)phenylmethyl}azetidin-3-yl)-3-cyclopropyl-1,2,4-oxadiazole; oxalic acid)
Recommended suppliers
Baoji Haoxiang Bio-technology Co.Ltd
Gold Member
CN Supplier
Bulk
Wuhan brilliant Technology Co.,Ltd
Gold Member
CN Supplier
Bulk

Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
CN Supplier
Reagent

Handan Zechi Trading Co., Ltd
Gold Member
CN Supplier
Bulk
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
CN Supplier
Reagent
